Cas no 36313-15-2 (Phenol, tetrabromo-)

Phenol, tetrabromo- structure
Phenol, tetrabromo- structure
Product Name:Phenol, tetrabromo-
CAS No:36313-15-2
MF:C6H2Br4O
MW:409.695478916168
CID:1478766
PubChem ID:13643138
Update Time:2025-04-21

Phenol, tetrabromo- Chemical and Physical Properties

Names and Identifiers

    • Phenol, tetrabromo-
    • 2,3,4,5-tetrabromophenol
    • 36313-15-2
    • tetrabromphenol
    • DTXSID20545726
    • SCHEMBL144299
    • Inchi: 1S/C6H2Br4O/c7-2-1-3(11)5(9)6(10)4(2)8/h1,11H
    • InChI Key: KXZRECGEDVBJPM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(=C1Br)O)Br)Br

Computed Properties

  • Exact Mass: 405.68376
  • Monoisotopic Mass: 405.68391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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